Cas no 1029724-22-8 (N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1029724-22-8
• MF: C₂₁H₂₈N₄O₄
• MW: 400.471425056458
• CID: 5382921
• Update Time: 2025-06-08

N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethoxyphenyl)-2-[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C21H28N4O4/c1-14-6-5-7-25(12-14)21-22-15(2)8-20(24-21)29-13-19(26)23-16-9-17(27-3)11-18(10-16)28-4/h8-11,14H,5-7,12-13H2,1-4H3,(H,23,26)
• InChI Key： PWJHAUWXLPFXKQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC(OC)=C1)(=O)COC1C=C(C)N=C(N2CCCC(C)C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Professional Introduction to Compound with CAS No. 1029724-22-8 and Product Name: N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Compound with the CAS number 1029724-22-8 and the product name N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including 3,5-dimethoxyphenyl, 6-methylpyrimidine, and 3-methylpiperidine, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The 3,5-dimethoxyphenyl moiety is particularly noteworthy for its role in modulating enzyme activity and receptor binding. This aromatic ring system is commonly found in bioactive molecules and has been extensively studied for its pharmacological properties. The presence of methoxy groups at the 3rd and 5th positions enhances the compound's solubility and metabolic stability, which are critical factors in drug design. Recent studies have highlighted the importance of such substituents in improving the pharmacokinetic profiles of small molecule drugs.

Furthermore, the 6-methylpyrimidin-4-yl group contributes to the compound's binding affinity to various biological targets. Pyrimidine derivatives are well-known for their role in inhibiting kinases and other enzymes involved in cellular signaling pathways. The 6-methyl substitution at the pyrimidine ring further fine-tunes the electronic properties of the molecule, enhancing its interaction with target proteins. This structural feature is particularly relevant in the context of developing inhibitors for diseases such as cancer and inflammatory disorders.

The acetamide moiety at the terminal position of the molecule introduces a polar amide group, which can facilitate hydrogen bonding interactions with biological targets. This group is commonly found in active pharmaceutical ingredients (APIs) due to its ability to enhance binding affinity and metabolic stability. The combination of these structural elements makes N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide a versatile scaffold for drug discovery.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). The complex structure of this compound suggests its potential as a PPI modulator. Specifically, the 3-methylpiperidine group can interact with hydrophobic pockets on protein surfaces, while the pyrimidine ring system can engage in π-stacking interactions. These interactions are crucial for designing molecules that can disrupt or modulate PPIs involved in various diseases.

Moreover, the compound's potential as an anti-inflammatory agent has been explored in preliminary studies. Inflammation is a hallmark of many chronic diseases, and inhibiting key inflammatory pathways has been shown to ameliorate disease symptoms. The presence of multiple functional groups that can interact with inflammatory mediators makes this compound a promising candidate for further investigation.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies using this compound have revealed its potential as an inhibitor of several kinases involved in cancer progression. These studies suggest that the compound can bind to the ATP-binding pockets of these kinases, thereby inhibiting their activity. Such findings are consistent with previous reports on pyrimidine-based kinase inhibitors.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex core structure. These methods not only improve efficiency but also enhance scalability, which is essential for large-scale drug production.

In conclusion, N-(3,5-dimethoxyphenyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and multifaceted interactions with biological targets. The presence of key functional groups such as 3,5-dimethoxyphenyl, 6-methylpyrimidine, and 3-methylpiperidine makes it a promising candidate for further investigation in drug development. Recent studies have highlighted its potential as an inhibitor of kinases and an anti-inflammatory agent, underscoring its therapeutic significance.